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Compound of Interest

Compound Name: Methyl p-tolyl sulfone

Cat. No.: B182190 Get Quote

Introduction

Methyl p-tolyl sulfone (MTS), a crystalline solid with the chemical formula C₈H₁₀O₂S, serves

as a crucial intermediate in the synthesis of a variety of organic compounds. While its

applications span the pharmaceutical and dye industries, MTS is gaining significant attention

within the agrochemical sector as a versatile precursor for the development of potent

fungicides and herbicides. Its chemical structure, featuring a reactive methyl group activated by

the electron-withdrawing sulfonyl group, allows for a range of chemical transformations, making

it a valuable building block for complex agrochemical molecules.

This application note provides a detailed overview of the use of methyl p-tolyl sulfone in the

synthesis of a prominent fungicide, Diiodomethyl p-tolyl sulfone. It includes a comprehensive

experimental protocol, quantitative data, and a visual representation of the synthetic pathway.

Application in Fungicide Synthesis: The Case of
Diiodomethyl p-tolyl sulfone
One of the key agrochemical applications of methyl p-tolyl sulfone is its role as a precursor to

Diiodomethyl p-tolyl sulfone (DIMPTS). DIMPTS is a broad-spectrum fungicide and

bactericide used as a materials preservative in paints, coatings, adhesives, plastics, and wood

preservation.[1] The synthesis of DIMPTS from MTS involves the di-iodination of the activated

methyl group.
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Properties of Methyl p-Tolyl Sulfone and Diiodomethyl p-tolyl sulfone

Property
Methyl p-Tolyl Sulfone
(MTS)

Diiodomethyl p-tolyl
sulfone (DIMPTS)

CAS Number 3185-99-7 20018-09-1

Molecular Formula C₈H₁₀O₂S C₈H₈I₂O₂S

Molecular Weight 170.23 g/mol 422.02 g/mol

Appearance
White to off-white crystalline

powder
Tan powder

Melting Point 85-89 °C 136 °C (decomposes)

Agrochemical Use Precursor
Fungicide, Bactericide, Wood

Preservative

Synthesis Pathway

The synthesis of Diiodomethyl p-tolyl sulfone from methyl p-tolyl sulfone proceeds via a

halogenation reaction. The electron-withdrawing nature of the sulfonyl group increases the

acidity of the protons on the adjacent methyl group, facilitating their removal by a base to form

a carbanion. This carbanion then reacts with an electrophilic iodine source to yield the

iodinated product. To achieve di-iodination, the reaction is typically carried out with a molar

excess of the iodinating agent and a suitable base.
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Reagents & Conditions

Methyl p-Tolyl Sulfone Carbanion IntermediateBase (e.g., LDA, NaH) Diiodomethyl p-tolyl sulfoneIodine (I₂)

Base (e.g., LDA, NaH)
Iodine (I₂)

Solvent (e.g., THF)
Low Temperature
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Synthesis

Characterization

Methyl p-Tolyl Sulfone

Deprotonation with Strong Base

Reaction with Iodine

Aqueous Work-up

Purification (Chromatography/Recrystallization)

Diiodomethyl p-tolyl sulfone

¹H and ¹³C NMR Spectroscopy Mass Spectrometry Melting Point Analysis Purity Analysis (HPLC/GC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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